Cas no 1621018-32-3 (5-benzyl-1,2-oxazole-3-carboxylic Acid)

• Product Name: 5-benzyl-1,2-oxazole-3-carboxylic Acid
• CAS No: 1621018-32-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD24494759
• CID: 4609442
• PubChem ID: 59705295
• Update Time: 2025-06-12

5-benzyl-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Benzylisoxazole-3-carboxylic acid
• 5-benzyl-1,2-oxazole-3-carboxylic acid
• D73531
• 5-benzyl-1,2-oxazole-3-carboxylic Acid

• MDL： MFCD24494759
• Inchi： 1S/C11H9NO3/c13-11(14)10-7-9(15-12-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)
• InChI Key： MQTGSIQQEKYWMR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-benzyl-1,2-oxazole-3-carboxylic Acid

5-benzyl-1,2-oxazole-3-carboxylic Acid (CAS No: 1621018-32-3) - A Comprehensive Overview in Modern Chemical Biology

5-benzyl-1,2-oxazole-3-carboxylic Acid, identified by the CAS number 1621018-32-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of a benzyl group and a carboxylic acid moiety in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for drug discovery and molecular probes.

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen atom and two carbon atoms. This structural feature contributes to the compound's stability and reactivity, making it a versatile platform for synthetic chemistry. The benzyl group, on the other hand, enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and binding affinity. The carboxylic acid functionality provides a site for further derivatization, allowing chemists to modify its properties for specific applications.

In recent years, there has been a surge in research focused on oxazole derivatives due to their potential therapeutic applications. Studies have demonstrated that oxazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-benzyl-1,2-oxazole-3-carboxylic Acid makes it an intriguing candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and agonists targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are critical in cancer therapy. The benzyl group can be easily modified or removed to tailor the molecule's interactions with biological targets, making it a flexible tool for medicinal chemists.

The carboxylic acid group also opens up possibilities for salt formation and conjugation with other biomolecules. This property is particularly useful in designing prodrugs or drug delivery systems where controlled release is essential. Additionally, the oxazole ring's ability to participate in hydrogen bonding and pi-stacking interactions makes it an excellent candidate for designing high-affinity binders.

Recent advancements in computational chemistry have further enhanced the utility of 5-benzyl-1,2-oxazole-3-carboxylic Acid. Molecular modeling studies have been employed to predict its binding modes with various protein targets, providing insights into its potential biological activities. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before conducting wet lab experiments.

In addition to its applications in drug discovery, this compound has found utility in materials science. The unique electronic properties of the oxazole ring make it a promising candidate for organic semiconductors and light-emitting diodes (LEDs). Researchers have incorporated derivatives of this compound into polymers and thin films to improve their optoelectronic characteristics.

The synthesis of 5-benzyl-1,2-oxazole-3-carboxylic Acid has also been optimized to ensure high yields and purity. Multi-step synthetic routes have been developed that utilize readily available starting materials and standard coupling reactions. These methods are scalable and compatible with industrial production processes, making it feasible to produce large quantities of the compound for research and commercial purposes.

Evaluation of this compound's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that it exhibits good solubility in both water and organic solvents, which is advantageous for formulation development. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at moderate doses, suggesting its potential as a safe therapeutic agent.

The future prospects of 5-benzyl-1,2-oxazole-3-carboxylic Acid are vast and multifaceted. Ongoing research aims to explore its applications in treating neurological disorders by targeting specific receptors or enzymes involved in these conditions. Additionally, its role in developing antimicrobial agents against drug-resistant bacteria is being investigated due to the increasing prevalence of such pathogens.

In conclusion, 5-benzyl-1,2-oxazole-3-carboxylic Acid (CAS No: 1621018-32-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its impact on medicine and materials science is likely to grow even further.